Cas no 1165450-70-3 ((4R)-4-(hydroxymethyl)-2-Pyrrolidinone)

(4R)-4-(Hydroxymethyl)-2-pyrrolidinone is a chiral lactam derivative with a hydroxymethyl substituent at the 4-position, exhibiting significant utility in organic synthesis and pharmaceutical applications. Its stereospecific structure makes it a valuable intermediate for the preparation of bioactive compounds, including peptidomimetics and enzyme inhibitors. The hydroxymethyl group enhances reactivity, enabling further functionalization for tailored molecular designs. This compound is particularly advantageous in asymmetric synthesis due to its rigid pyrrolidinone framework, which can influence stereochemical outcomes. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions further supports its use in multistep synthetic routes.

(4R)-4-(hydroxymethyl)-2-Pyrrolidinone structure

1165450-70-3 structure

Product Name:(4R)-4-(hydroxymethyl)-2-Pyrrolidinone

CAS No:1165450-70-3

MF:C₅H₉NO₂

MW:115.130461454391

MDL:MFCD19227460

CID:1100249

PubChem ID:51669743

Update Time:2025-05-19

(4R)-4-(hydroxymethyl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

- (4R)-4-(hydroxymethyl)-2-Pyrrolidinone
- AKOS006378931
- EN300-263575
- PS-15904
- KTOFYLXSANIPND-SCSAIBSYSA-N
- MFCD19227460
- (4R)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
- (R)-4-(Hydroxymethyl)pyrrolidin-2-one
- 1165450-70-3
- SCHEMBL524141
- E88229
- (R)-4-Hydroxymethyl-pyrrolidine-2-one
- MDL： MFCD19227460
- Inchi： 1S/C5H9NO2/c7-3-4-1-5(8)6-2-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
- InChI Key： KTOFYLXSANIPND-SCSAIBSYSA-N
- SMILES： OC[C@@H]1CC(NC1)=O

Computed Properties

Exact Mass: 115.063
Monoisotopic Mass: 115.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3A^2
XLogP3: -1.2

Experimental Properties

Density: 1.153±0.06 g/cm3(Predicted)
Boiling Point: 346.0±15.0 °C(Predicted)

(4R)-4-(hydroxymethyl)-2-Pyrrolidinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R225575-250mg	(4R)-4-(hydroxyMethyl)-2-Pyrrolidinone	1165450-70-3		250mg	$ 540.00	2022-06-03
TRC	R225575-500mg	(4R)-4-(hydroxyMethyl)-2-Pyrrolidinone	1165450-70-3		500mg	$ 895.00	2022-06-03
TRC	R225575-1000mg	(4R)-4-(hydroxyMethyl)-2-Pyrrolidinone	1165450-70-3		1g	$ 1425.00	2022-06-03
eNovation Chemicals LLC	Y1218426-100mg	(4R)-4-(hydroxymethyl)pyrrolidin-2-one	1165450-70-3	97%	100mg	$165	2024-05-23
eNovation Chemicals LLC	Y1218426-250MG	(4R)-4-(hydroxymethyl)pyrrolidin-2-one	1165450-70-3	97%	250mg	$105	2024-07-21
eNovation Chemicals LLC	Y1218426-500MG	(4R)-4-(hydroxymethyl)pyrrolidin-2-one	1165450-70-3	97%	500mg	$185	2024-07-21
eNovation Chemicals LLC	Y1218426-1G	(4R)-4-(hydroxymethyl)pyrrolidin-2-one	1165450-70-3	97%	1g	$340	2024-07-21
eNovation Chemicals LLC	Y1218426-5G	(4R)-4-(hydroxymethyl)pyrrolidin-2-one	1165450-70-3	97%	5g	$1705	2024-07-21
eNovation Chemicals LLC	Y1218426-10G	(4R)-4-(hydroxymethyl)pyrrolidin-2-one	1165450-70-3	97%	10g	$3105	2024-07-21
Ambeed	A1083923-50mg	(4R)-4-(Hydroxymethyl)pyrrolidin-2-one	1165450-70-3	95%	50mg	$114.0	2025-02-25

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Additional information on (4R)-4-(hydroxymethyl)-2-Pyrrolidinone

Comprehensive Overview of (4R)-4-(hydroxymethyl)-2-Pyrrolidinone (CAS No. 1165450-70-3): Properties, Applications, and Industry Insights

(4R)-4-(hydroxymethyl)-2-Pyrrolidinone (CAS 1165450-70-3) is a chiral pyrrolidinone derivative gaining traction in pharmaceutical and biochemical research due to its versatile structure. This compound features a hydroxymethyl group at the 4-position of the pyrrolidinone ring, making it a valuable intermediate for synthesizing bioactive molecules. Its stereospecific configuration (R-form) enhances its utility in asymmetric synthesis, particularly in drug discovery targeting neurological and metabolic disorders.

Recent studies highlight the role of (4R)-4-(hydroxymethyl)-2-Pyrrolidinone in developing small-molecule inhibitors and protease modulators. Researchers are exploring its potential in enzyme stabilization and peptide mimetics, aligning with the growing demand for precision therapeutics. The compound’s water solubility and low toxicity profile further bolster its appeal in green chemistry initiatives, addressing sustainability concerns in synthetic workflows.

From an industrial perspective, CAS 1165450-70-3 is increasingly sourced for high-throughput screening libraries. Its compatibility with click chemistry and bioconjugation techniques makes it a candidate for labeling probes in diagnostic assays. Innovations in continuous flow synthesis have also reduced production costs, answering market queries about scalable manufacturing of chiral building blocks.

Emerging trends link (4R)-4-(hydroxymethyl)-2-Pyrrolidinone to neuroprotective agents, a hot topic in aging population research. Its structural similarity to GABA analogs sparks interest in cognitive health applications, frequently searched in academic and biotech forums. Additionally, its metal-chelating properties are under investigation for antioxidant formulations, tapping into the wellness supplement boom.

Regulatory compliance and patent landscapes around 1165450-70-3 remain critical for commercial adoption. Analytical methods like HPLC chiral separation and LC-MS quantification ensure quality control, while QbD (Quality by Design) approaches optimize synthesis routes—addressing frequent industry searches for reproducible synthetic protocols.

In summary, (4R)-4-(hydroxymethyl)-2-Pyrrolidinone exemplifies the convergence of chiral chemistry and biomedical innovation. Its multifaceted applications—from drug scaffolds to catalysis—position it as a compound to watch in next-gen therapeutic and material science breakthroughs.